Cas no 65550-81-4 (2-Bromo-3-chloro-5-methylpyridine)

2-Bromo-3-chloro-5-methylpyridine is a halogenated pyridine derivative commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct substitution pattern—bromo, chloro, and methyl groups at the 2, 3, and 5 positions—enhances reactivity in cross-coupling reactions, facilitating the construction of complex heterocyclic frameworks. The compound’s stability under standard conditions and compatibility with a range of catalytic systems make it a valuable building block for medicinal chemistry and material science applications. Its high purity and well-defined structure ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations, supporting efficient synthetic routes to target molecules.

2-Bromo-3-chloro-5-methylpyridine structure

65550-81-4 structure

Product Name:2-Bromo-3-chloro-5-methylpyridine

CAS No:65550-81-4

MF:C₆H₅BrClN

MW:206.467599630356

MDL:MFCD09839259

CID:58360

Update Time:2025-10-21

2-Bromo-3-chloro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-chloro-5-methylpyridine
- 2-Bromo-3-chloro-5-picoline
- 2-B-3-Chloro-5-Methyl Pyridine
- Pyridine, 2-bromo-3-chloro-5-methyl-
- PubChem5775
- GNNKEUJOCAJOBW-UHFFFAOYSA-N
- KM0935
- SBB054317
- 2-bromo-3-chloro-5-methyl-pyridine
- RP26255
- OR42133
- FCH1394110
- VP10083
- AB53543
- BC003027
- EN001776
- BC228752
- MDL： MFCD09839259
- Inchi： 1S/C6H5BrClN/c1-4-2-5(8)6(7)9-3-4/h2-3H,1H3
- InChI Key： GNNKEUJOCAJOBW-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C=N1)C)Cl

Computed Properties

Exact Mass: 204.92900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 99.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.9
Topological Polar Surface Area: 12.9

Experimental Properties

Boiling Point: 254.5℃ at 760 mmHg
PSA: 12.89000
LogP: 2.80590

2-Bromo-3-chloro-5-methylpyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

2-Bromo-3-chloro-5-methylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Bromo-3-chloro-5-methylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX669-5g	2-Bromo-3-chloro-5-methylpyridine	65550-81-4	98%	5g	309.0CNY	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX669-50mg	2-Bromo-3-chloro-5-methylpyridine	65550-81-4	98%	50mg	70CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX669-250mg	2-Bromo-3-chloro-5-methylpyridine	65550-81-4	98%	250mg	205CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YX669-1g	2-Bromo-3-chloro-5-methylpyridine	65550-81-4	98%	1g	113.0CNY	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B860158-1g	2-Bromo-3-Chloro-5-Picoline	65550-81-4	≥98%	1g	326.70	2021-05-17
Matrix Scientific	083854-1g	2-Bromo-3-chloro-5-methylpyridine, 97%	65550-81-4	97%	1g	$88.00	2023-09-08
Matrix Scientific	083854-5g	2-Bromo-3-chloro-5-methylpyridine, 97%	65550-81-4	97%	5g	$297.00	2023-09-08
TRC	B690573-100mg	2-Bromo-3-chloro-5-methylpyridine	65550-81-4		100mg	$ 64.00	2023-04-18
TRC	B690573-250mg	2-Bromo-3-chloro-5-methylpyridine	65550-81-4		250mg	$ 75.00	2023-04-18
TRC	B690573-500mg	2-Bromo-3-chloro-5-methylpyridine	65550-81-4		500mg	$ 87.00	2023-04-18

2-Bromo-3-chloro-5-methylpyridine Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:65550-81-4)2-Bromo-3-chloro-5-methylpyridine

Order Number:A8889

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:26

Price ($):224.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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